Cas no 896680-15-2 (5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide)

• Product Name: 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• CAS No: 896680-15-2
• MF: C₁₄H₁₁ClN₂OS₂
• MW: 322.832939386368
• CID: 5976035
• PubChem ID: 4126582
• Update Time: 2025-05-20

5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-chloro-N-(4,5-dimethyl-2-benzothiazolyl)-
• 5-chloro-N-(4,5-dimethylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide
• AKOS024604998
• 896680-15-2
• F1300-0299

• Inchi： 1S/C14H11ClN2OS2/c1-7-3-4-9-12(8(7)2)16-14(20-9)17-13(18)10-5-6-11(15)19-10/h3-6H,1-2H3,(H,16,17,18)
• InChI Key： UCTVZAVWYYJTGF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=C(C)C(C)=CC=C3S2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 322
• Monoisotopic Mass: 322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• pka: 7.79±0.70(Predicted)

Additional information on 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

Comprehensive Overview of 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS No. 896680-15-2)

5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide, with the CAS number 896680-15-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of both thiophene and benzothiazole moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide has surged due to their potential applications in medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), as it may offer insights into designing novel therapeutics for diseases such as cancer and microbial infections. The compound's unique molecular framework allows for interactions with various biological targets, making it a subject of ongoing studies.

The synthesis of 896680-15-2 involves multi-step organic reactions, including amide coupling and cyclization techniques. Its physicochemical properties, such as solubility, stability, and melting point, are critical for formulation development. Analytical methods like HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its purity and consistency for research purposes.

From an industrial perspective, 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly routes to produce such compounds without compromising yield or quality. This aligns with the global push toward sustainable pharmaceuticals and green manufacturing practices.

Another area of interest is the compound's potential role in agrochemical innovation. Benzothiazole derivatives have shown promise as pesticides and herbicides, and 896680-15-2 could contribute to the development of next-generation crop protection agents. Its mechanism of action and environmental impact are key topics in agricultural research.

For researchers and industry professionals, understanding the regulatory landscape surrounding CAS 896680-15-2 is essential. Compliance with REACH and other chemical regulations ensures safe handling and usage. Additionally, patent literature reveals ongoing efforts to protect intellectual property related to this compound, highlighting its commercial value.

In conclusion, 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (896680-15-2) represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and properties continue to inspire innovation, making it a focal point for interdisciplinary research. As advancements in synthetic chemistry and computational modeling progress, the potential of this compound is expected to expand further.